Cas no 1169973-47-0 (1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid
• CAS No: 1169973-47-0
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• MDL: MFCD11986416
• CID: 2150387
• PubChem ID: 33676673
• Update Time: 2025-05-20

1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-methoxy-pyrazole-3-carboxylic acid
• 1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid
• FOSJRFHQENWOKN-UHFFFAOYSA-N
• 1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid

• MDL： MFCD11986416
• Inchi： 1S/C11H9FN2O3/c1-17-9-6-14(13-10(9)11(15)16)8-4-2-7(12)3-5-8/h2-6H,1H3,(H,15,16)
• InChI Key： FOSJRFHQENWOKN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(=O)O)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 64.4

Additional information on 1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid

Introduction to 1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid (CAS No. 1169973-47-0)

1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid, identified by its CAS number 1169973-47-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both fluoro and methoxy substituents in its molecular structure enhances its pharmacokinetic profile, making it an attractive candidate for further medicinal chemistry exploration.

The chemical structure of 1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid consists of a pyrazole core substituted at the 1-position with a 4-fluorophenyl group and at the 4-position with a methoxy group, while the 3-position bears a carboxylic acid functionality. This arrangement not only contributes to its unique electronic and steric properties but also opens up multiple avenues for chemical modification and derivatization. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrazole derivatives. The structural motif of 1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid has been explored in various drug discovery programs due to its ability to interact with multiple biological targets. For instance, studies have shown that pyrazole-based compounds can modulate enzyme activity and receptor binding, making them promising candidates for treating neurological disorders, autoimmune diseases, and cancer.

One of the most compelling aspects of 1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid is its potential as a scaffold for developing next-generation drugs. Researchers have leveraged its structural flexibility to design molecules that exhibit enhanced efficacy and reduced toxicity compared to existing therapies. The carboxylic acid group at the 3-position provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize drug-like properties.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for compounds like 1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid. These technologies enable researchers to predict binding affinities, assess metabolic stability, and identify potential lead compounds with remarkable efficiency. As a result, there is growing interest in exploring the therapeutic potential of this compound in preclinical studies.

The synthesis of 1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic routes include condensation reactions between appropriately substituted hydrazines and ketones, followed by functional group transformations such as fluorination and methylation. The use of advanced catalytic systems has further improved the efficiency and scalability of these synthetic processes, making it feasible to produce this compound in larger quantities for research purposes.

In conclusion, 1-(4-Fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxylic acid (CAS No. 1169973-47-0) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this one are poised to play a significant role in the development of innovative treatments for various diseases.